Cas no 1218698-66-8 (methyl 2-amino-2-(2,4-dimethylphenyl)acetate)

• Product Name: methyl 2-amino-2-(2,4-dimethylphenyl)acetate
• CAS No: 1218698-66-8
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5591324
• PubChem ID: 60797099
• Update Time: 2025-10-29

methyl 2-amino-2-(2,4-dimethylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• METHYL2-AMINO-2-(2,4-DIMETHYLPHENYL)ACETATE
• Benzeneacetic acid, α-amino-2,4-dimethyl-, methyl ester
• 1218698-66-8
• methyl 2-amino-2-(2,4-dimethylphenyl)acetate
• CS-0346836
• EN300-1854376

• Inchi： 1S/C11H15NO2/c1-7-4-5-9(8(2)6-7)10(12)11(13)14-3/h4-6,10H,12H2,1-3H3
• InChI Key： HZAGUTXLKMKMLZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)C1=CC=C(C)C=C1C

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.078±0.06 g/cm3(Predicted)
• Boiling Point: 282.6±35.0 °C(Predicted)
• pka: 7.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-amino-2-(2,4-dimethylphenyl)acetate

Methyl 2-Amino-2-(2,4-Dimethylphenyl)Acetate: A Comprehensive Overview

Methyl 2-amino-2-(2,4-dimethylphenyl)acetate, also known by its CAS registry number 1218698-66-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and chemical synthesis. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to methyl 2-amino-2-(2,4-dimethylphenyl)acetate.

The molecular structure of methyl 2-amino-2-(2,4-dimethylphenyl)acetate consists of a central acetate group attached to a methyl ester and a substituted phenyl ring. The phenyl ring is substituted with two methyl groups at the 2 and 4 positions, creating a symmetrical dimethyl substitution pattern. This substitution not only enhances the stability of the molecule but also imparts unique electronic properties that are crucial for its biological activity. The amino group attached to the acetate moiety further contributes to the compound's reactivity and functional versatility.

Recent studies have focused on the synthesis of methyl 2-amino-2-(2,4-dimethylphenyl)acetate using various methodologies. Traditional approaches involve multi-step reactions, including Friedel-Crafts alkylation and subsequent acetylation. However, advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly synthesis routes. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

The biological activity of methyl 2-amino-2-(2,4-dimethylphenyl)acetate has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potential as a lead molecule in the development of anti-inflammatory and analgesic agents. Its ability to modulate key enzymes involved in inflammatory pathways makes it a promising candidate for therapeutic applications. Furthermore, studies have demonstrated its selectivity towards certain receptor systems, which could be exploited for targeted drug delivery.

In addition to its pharmacological applications, methyl 2-amino-2-(2,4-dimethylphenyl)acetate has shown utility in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent research highlights its role in enhancing the catalytic efficiency of transition metal catalysts in organic transformations.

From an environmental perspective, understanding the degradation pathways of methyl 2-amino-2-(4-methoxyphenyl)acetate is crucial for assessing its ecological impact. Studies indicate that under aerobic conditions, the compound undergoes rapid biodegradation due to its susceptibility to microbial attack. This characteristic aligns with growing concerns over sustainable chemical practices and reduces potential risks associated with industrial use.

In conclusion, methyl 2-amino-2-(4-methoxyphenyl)acetate (CAS No. 1307535-57-5) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure, efficient synthesis methods, and promising biological activities position it as a valuable tool in contemporary research and development efforts.